3-cyclopropyl-1-methyl-1H-pyrazole-5-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid” is similar to the one you’re asking about . It’s a solid substance with a molecular weight of 166.18 .
Synthesis Analysis
Pyrazoles can be synthesized through several methods. One common method is the condensation of 1,3-dicarbonyl compounds with phenylhydrazine . Another method involves the reaction of dialkyl azodicarboxylates with substituted propargylamines .Molecular Structure Analysis
The molecular structure of a similar compound, “3-Cyclopropyl-1H-pyrazole”, has been reported . It has a molecular weight of 108.14 .Chemical Reactions Analysis
Pyrazoles can undergo various chemical reactions. For example, they can participate in [3+2] cycloaddition reactions . They can also undergo oxidation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties can vary depending on the specific structure of the pyrazole derivative. For example, “1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid” is a white to cream or pale yellow crystalline powder with a melting point of 136.0-145.0°C .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropyl-1-methyl-1H-pyrazole-5-sulfonamide involves the reaction of cyclopropyl methyl ketone with hydrazine hydrate to form 3-cyclopropyl-1-methyl-1H-pyrazole. This intermediate is then reacted with sulfamic acid to form the final product, 3-cyclopropyl-1-methyl-1H-pyrazole-5-sulfonamide.", "Starting Materials": [ "Cyclopropyl methyl ketone", "Hydrazine hydrate", "Sulfamic acid" ], "Reaction": [ "Step 1: Cyclopropyl methyl ketone is reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid or sulfuric acid to form 3-cyclopropyl-1-methyl-1H-pyrazole.", "Step 2: The intermediate 3-cyclopropyl-1-methyl-1H-pyrazole is then reacted with sulfamic acid in the presence of a dehydrating agent such as phosphorus oxychloride or thionyl chloride to form 3-cyclopropyl-1-methyl-1H-pyrazole-5-sulfonamide.", "Step 3: The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1342065-98-8 |
Product Name |
3-cyclopropyl-1-methyl-1H-pyrazole-5-sulfonamide |
Molecular Formula |
C7H11N3O2S |
Molecular Weight |
201.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.